Cas no 1446-34-0 ([1,1'-Binaphthalene]-4,4'-diol)

• Product Name: [1,1'-Binaphthalene]-4,4'-diol
• CAS No: 1446-34-0
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• CID: 148024
• PubChem ID: 458146
• Update Time: 2025-04-19

[1,1'-Binaphthalene]-4,4'-diol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Binaphthalene]-4,4'-diol
• 4-(4-hydroxynaphthalen-1-yl)naphthalen-1-ol
• 4,4'-Bi[1-naphthol]
• 1,1'-Binaphthalene-4,4'-diol
• 4,4'-Bi-1-naphthol
• 4,4/'-Bi[1-naphthol]
• SCHEMBL442916
• AKOS000271201
• VSFRAZDVMIDFOM-UHFFFAOYSA-N
• 4-(4-hydroxy-1-naphthyl)naphthalen-1-ol
• 1446-34-0
• [1,1'-binaphthyl]-4,4'-diol
• DTXSID00332474

• Inchi： 1S/C20H14O2/c21-19-11-9-15(13-5-1-3-7-17(13)19)16-10-12-20(22)18-8-4-2-6-14(16)18/h1-12,21-22H
• InChI Key： VSFRAZDVMIDFOM-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C=CC=CC=21)C1=CC=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 286.09942
• Monoisotopic Mass: 286.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1197 (rough estimate)
• Melting Point: 300°C
• Boiling Point: 388.69°C (rough estimate)
• Refractive Index: 1.6440 (estimate)
• PSA: 40.46